Cas no 713518-44-6 (Ethyl 2-chloro-4-phenylnicotinate)

Ethyl 2-chloro-4-phenylnicotinate is a versatile nicotinate derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a chloro substituent at the 2-position and a phenyl group at the 4-position of the pyridine ring, enhancing its reactivity for further functionalization. This compound is particularly valuable in the synthesis of heterocyclic compounds and active pharmaceutical ingredients (APIs) due to its stability and compatibility with various coupling reactions. Its ester group allows for straightforward derivatization, making it a practical building block for medicinal chemistry applications. High purity and consistent quality ensure reliable performance in research and industrial settings.

Ethyl 2-chloro-4-phenylnicotinate structure

713518-44-6 structure

Product Name:Ethyl 2-chloro-4-phenylnicotinate

CAS No:713518-44-6

MF:C₁₄H₁₂ClNO₂

MW:261.703582763672

CID:1750019

PubChem ID:131857997

Update Time:2025-05-27

Ethyl 2-chloro-4-phenylnicotinate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-chloro-4-phenylnicotinate
- ethyl 2-chloro-4-phenylpyridine-3-carboxylate
- 713518-44-6
- G63297
- Inchi： 1S/C14H12ClNO2/c1-2-18-14(17)12-11(8-9-16-13(12)15)10-6-4-3-5-7-10/h3-9H,2H2,1H3
- InChI Key： IBTWDBDTIYZIKU-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)OCC)=C(C=CN=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 261.0556563g/mol
Monoisotopic Mass: 261.0556563g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 39.2Å²

Experimental Properties

Density: 1.221

Ethyl 2-chloro-4-phenylnicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P00FYGJ-100mg	ethyl 2-chloro-4-phenylnicotinate	713518-44-6	95%	100mg	$143.00	2024-04-21
1PlusChem	1P00FYGJ-250mg	ethyl 2-chloro-4-phenylnicotinate	713518-44-6	95%	250mg	$204.00	2024-04-21
1PlusChem	1P00FYGJ-1g	ethyl 2-chloro-4-phenylnicotinate	713518-44-6	95%	1g	$551.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1843200-100mg	Ethyl 2-Chloro-4-phenylnicotinate	713518-44-6		100mg	￥1204.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1843200-250mg	Ethyl 2-Chloro-4-phenylnicotinate	713518-44-6		250mg	￥1670.00	2024-05-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1843200-1g	Ethyl 2-Chloro-4-phenylnicotinate	713518-44-6		1g	￥4320.00	2024-05-02